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Compound of Interest

4-Hydroxy-3-
Compound Name:
methoxybenzaldehyde-d3

Cat. No.: B020755

4-Hydroxy-3-methoxybenzaldehyde-d3, an isotopically labeled form of vanillin, is a high-
purity analytical standard indispensable in modern research, particularly in pharmacokinetics,
metabolism studies, and as an internal standard for quantitative analysis by mass spectrometry
(NMR, GC-MS, or LC-MS).[1] The incorporation of three deuterium atoms into the methoxy
group ([OC(3H)s]) provides a distinct mass shift, allowing for precise differentiation from its
naturally occurring, non-labeled counterpart without significantly altering its chemical
properties.[2][3]

While deuteration is primarily used for tracing and quantification, the fundamental chemical
reactivity and associated hazards of the molecule remain largely unchanged from the parent
compound, vanillin (CAS 121-33-5).[1] Therefore, this guide is built upon the established safety
profile of vanillin, providing researchers, scientists, and drug development professionals with a
comprehensive framework for safe handling, risk mitigation, and emergency preparedness. The
protocols and insights herein are designed to foster a culture of safety and scientific integrity
within the laboratory.

Comprehensive Hazard Profile and Toxicological
Insights

A thorough understanding of a compound's hazard profile is the bedrock of safe laboratory
practice. The primary hazards associated with 4-Hydroxy-3-methoxybenzaldehyde-d3 are
extrapolated from extensive data on vanillin.
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Globally Harmonized System (GHS) Classification

The compound is classified under GHS with the following primary hazards.[4][5] The causality
is rooted in its chemical structure: the phenolic hydroxyl group and the aldehyde functional
group contribute to its irritant properties.

Hazard Class Hazard Statement Signal Word Pictogram
Serious Eye H319: Causes serious ]

o S Warning GHSO07
Damage/Irritation eye irritation.[5][6]

o H302: Harmful if ]
Acute Toxicity (Oral) Warning GHSO07
swallowed.[4][5]

H317: May cause an

Skin Sensitization allergic skin reaction. Warning GHSO07
[41[5]
Aquatic Hazard H402: Harmful to
o (None) (None)
(Acute) aguatic life.

Toxicological Endpoints

» Eye Irritation: Direct contact with the dust or crystals can cause significant irritation.[6][7][8]
The aldehyde group can react with proteins in the cornea, leading to an inflammatory
response. This is the most consistently reported and immediate hazard.

o Skin Contact: While not classified as a primary skin irritant in all assessments, prolonged
contact may cause irritation.[7][8] More significantly, it is a potential skin sensitizer, meaning
repeated exposure could lead to an allergic contact dermatitis.[4][5]

 Inhalation: Inhaling the dust may cause respiratory tract irritation.[7] While systemic toxicity
via inhalation is low, the primary concern is localized irritation.

 Ingestion: The compound is classified as harmful if swallowed.[4][5]

o Carcinogenicity & Mutagenicity: Vanillin is not classified as a carcinogen or mutagen by
major regulatory bodies like IARC or NTP.[6][8]

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://cdn.caymanchem.com/cdn/msds/36422m.pdf
https://www.pentachemicals.eu/data/Bezpecnostni_listy/en/Vanillin_1673_3.0.pdf
https://www.pentachemicals.eu/data/Bezpecnostni_listy/en/Vanillin_1673_3.0.pdf
https://www.carlroth.com/medias/SDB-5108-MT-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNTAyMTB8YXBwbGljYXRpb24vcGRmfGFHWmhMMmcwWVM4NU1UZ3hNamM0T1RJNE9USTJMMU5FUWw4MU1UQTRYMDFVWDBWT0xuQmtaZ3xjMjY4N2UwNDc4ZTE0Y2NkNzE0NTU3NWU3MzI0OTc5NTNkYjAxYjM5NjVmYmEzNTI1NTVhYTQyNzFlNjc3ZmY0
https://cdn.caymanchem.com/cdn/msds/36422m.pdf
https://www.pentachemicals.eu/data/Bezpecnostni_listy/en/Vanillin_1673_3.0.pdf
https://cdn.caymanchem.com/cdn/msds/36422m.pdf
https://www.pentachemicals.eu/data/Bezpecnostni_listy/en/Vanillin_1673_3.0.pdf
https://www.carlroth.com/medias/SDB-5108-MT-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNTAyMTB8YXBwbGljYXRpb24vcGRmfGFHWmhMMmcwWVM4NU1UZ3hNamM0T1RJNE9USTJMMU5FUWw4MU1UQTRYMDFVWDBWT0xuQmtaZ3xjMjY4N2UwNDc4ZTE0Y2NkNzE0NTU3NWU3MzI0OTc5NTNkYjAxYjM5NjVmYmEzNTI1NTVhYTQyNzFlNjc3ZmY0
https://www.fishersci.com/store/msds?partNumber=AC162570050&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC140820020&productDescription=VANILLIN+99%25+2G&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC162570050&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC140820020&productDescription=VANILLIN+99%25+2G&vendorId=VN00032119&countryCode=US&language=en
https://cdn.caymanchem.com/cdn/msds/36422m.pdf
https://www.pentachemicals.eu/data/Bezpecnostni_listy/en/Vanillin_1673_3.0.pdf
https://www.fishersci.com/store/msds?partNumber=AC162570050&countryCode=US&language=en
https://cdn.caymanchem.com/cdn/msds/36422m.pdf
https://www.pentachemicals.eu/data/Bezpecnostni_listy/en/Vanillin_1673_3.0.pdf
https://www.carlroth.com/medias/SDB-5108-MT-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNTAyMTB8YXBwbGljYXRpb24vcGRmfGFHWmhMMmcwWVM4NU1UZ3hNamM0T1RJNE9USTJMMU5FUWw4MU1UQTRYMDFVWDBWT0xuQmtaZ3xjMjY4N2UwNDc4ZTE0Y2NkNzE0NTU3NWU3MzI0OTc5NTNkYjAxYjM5NjVmYmEzNTI1NTVhYTQyNzFlNjc3ZmY0
https://www.fishersci.com/store/msds?partNumber=AC140820020&productDescription=VANILLIN+99%25+2G&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b020755?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

e Physical Hazards: As a fine organic powder, it can form an explosive mixture with air if
dispersed in sufficient concentration, particularly with intense heating or ignition sources.[9]

Risk Management and Safe Handling Protocols

Effective risk management moves beyond hazard identification to the implementation of robust,
self-validating laboratory procedures. The following protocols are designed to minimize
exposure and mitigate risk during routine handling.

Engineering Controls and Personal Protective
Equipment (PPE)

The primary principle is to prevent the compound from coming into contact with the user or
being released into the laboratory environment.

Ventilation: Always handle the solid compound within a certified chemical fume hood or a
ventilated balance enclosure to control airborne dust.

o Eye and Face Protection: Wear ANSI Z87.1-compliant safety glasses with side shields at a
minimum. When weighing or transferring larger quantities where dust generation is likely, a
face shield is required in addition to safety glasses.

e Hand Protection: Wear nitrile or neoprene gloves. Inspect gloves for tears or punctures
before use and change them immediately if contamination is suspected.[5]

» Body Protection: A standard laboratory coat is mandatory. Ensure it is fully buttoned. For
tasks with a higher risk of spillage, a chemically resistant apron may be appropriate.

Experimental Workflow: Weighing and Solution
Preparation

This protocol provides a step-by-step process for safely handling the solid compound. The
workflow is designed as a self-validating system, where each step confirms the safety of the
subsequent one.
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Caption: Emergency Response Protocol for Personal Exposure Events.

Spill and Accidental Release Measures

o Personal Precautions: Ensure adequate ventilation and wear full PPE. Avoid breathing dust.
[9]2. Containment: Prevent the powder from spreading or entering drains. [6][10]3. Cleanup:
Carefully sweep up or vacuum the spilled solid material. Avoid actions that generate dust.
[9]Place the collected material into a suitable, labeled container for disposal.
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» Disposal: Dispose of waste in accordance with local, state, and federal regulations. Do not
mix with other waste.

Physicochemical Data for Bench Reference

The key to safe handling is understanding a substance's physical properties. While the
chemical behavior of vanillin-d3 is nearly identical to vanillin, its molecular weight is higher due
to the deuterium atoms.

4-Hydroxy-3- 4-Hydroxy-3-
Property methoxybenzaldehyde
. methoxybenzaldehyde-d3
(Vanillin)

CAS Number 121-33-5 [11] 74495-74-2 [2]

Molecular Formula

CsHsOs [11]

CsHsD30s [12]

Molecular Weight 152.15 g/mol [11] ~155.17 g/mol [12]
White to light yellow crystalline  Not specified, assumed similar
Appearance
powder [11] to parent
_ _ No data available, expected to
Melting Point 81-83 °C o
be similar
N ) No data available, expected to
Boiling Point 285 °C @ 760 mmHg [11] o
be similar
_ No data available, expected to
Flash Point ~153-160 °C (closed cup) [11]

be similar

Water Solubility

~10 g/L at 25 °C [11]

No data available, expected to

be similar

log Pow

121

No data available, expected to

be similar
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Introduction: Understanding 4-Hydroxy-3-
methoxybenzaldehyde-d3 in a Research Context]. BenchChem, [2026]. [Online PDF].
Available at: [https://www.benchchem.com/product/b020755#4-hydroxy-3-
methoxybenzaldehyde-d3-safety-data-sheet]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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